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Compound of Interest

Compound Name: Ro 46-8443

cat. No.: B1231317

For research use only. Not for human consumption.

This document provides essential safety and logistical information for the proper disposal of Ro
46-8443, a non-peptide endothelin ETB receptor selective antagonist.[1][2] Researchers,
scientists, and drug development professionals should adhere to these guidelines to ensure
safety and compliance with regulations.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Ro 46-8443 is crucial for
safe handling and disposal.

Property Value Source
Molecular Formula C31H35N308S [3]
Molecular Weight 609.69 g/mol [3]

CAS Number 175556-12-4 [3]
Solubility DMSO: 55 mg/mL (90.21 mM)

Store at -80°C for up to 6
Storage months or at -20°C for up to 1

month.
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Ro 46-8443 is not readily available, it should be
handled as a potentially hazardous chemical. Endothelin receptor antagonists as a class have
been associated with risks of serum enzyme elevations and are considered teratogenic in
animals. Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Recommended PPE:

Gloves: Chemically resistant gloves (e.qg., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a fume hood. For operations
that may generate dust, a respirator may be necessary.

Disposal Procedures

Under no circumstances should Ro 46-8443 or its solutions be disposed of down the drain or in
regular trash. All waste containing this compound must be treated as hazardous chemical
waste.

Step-by-Step Disposal Guide:
e Waste Collection:

o Collect all waste containing Ro 46-8443, including unused solid compound, solutions, and
contaminated materials (e.g., pipette tips, vials), in a designated and compatible
hazardous waste container.

o The container must be in good condition, leak-proof, and have a secure screw cap.

o Do not mix with incompatible wastes. For example, store acidic and basic waste streams
separately.
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e Labeling:
o Clearly label the waste container with the words "Hazardous Waste".

o The label must include the full chemical name ("Ro 46-8443"), concentration, and the date
accumulation started. Do not use abbreviations.

o Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

o Ensure the container is kept closed except when adding waste.
o Utilize secondary containment to prevent spills.
e Disposal of Empty Containers:

o Empty containers that held Ro 46-8443 must be triple-rinsed with a suitable solvent (e.g.,
the solvent used to dissolve the compound).

o The first rinsate must be collected and disposed of as hazardous waste. Subsequent
rinsates may also need to be collected depending on local regulations.

o After thorough rinsing and air-drying, deface or remove the original label before disposing
of the container in the appropriate solid waste stream (e.g., glass disposal).

e Requesting Pickup:

o Once the waste container is full, or if it has been in storage for an extended period (e.g.,
up to one year for partially filled containers), contact your institution's Environmental
Health and Safety (EHS) department to schedule a waste pickup.

Spill and Emergency Procedures

e Minor Spills: In case of a small spill, absorb the material with an inert absorbent material.
Collect the contaminated absorbent and dispose of it as hazardous waste. Clean the spill
area thoroughly.
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» Major Spills: In the event of a significant spill, evacuate the area and notify your institution's
EHS or emergency response team immediately.

Waste Minimization
To reduce the amount of hazardous waste generated, consider the following practices:
o Purchase only the quantity of Ro 46-8443 required for your experiments.

e Maintain an accurate chemical inventory to avoid ordering duplicates.

» Where possible, modify experimental procedures to use smaller quantities of the compound.

Disposal Workflow Diagram
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Empty Container Disposal
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Caption: Workflow for the proper disposal of Ro 46-8443 waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific hazardous waste management policies and procedures, and the relevant local, state,
and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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